2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• IUPAC Name: 2-methoxy-N-piperidin-4-yl-N-propylacetamide
• InChI: InChI=1S/C11H22N2O2/c1-3-8-13(11(14)9-15-2)10-4-6-12-7-5-10/h10,12H,3-9H2,1-2H3
• InChI Key: WCRQCZBNPGXIKW-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CCNCC1)C(=O)COC

Description

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound consists of a methoxy group, a piperidinyl group, and a propylacetamide moiety, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide typically involves the reaction of 2-methoxyacetamide with piperidine and propylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactors and continuous monitoring of reaction parameters to ensure consistent quality and efficiency. The final product is purified using techniques such as crystallization or chromatography to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its effects on various physiological processes.

Industry: It is utilized in the development of new materials and chemical products

Mechanism of Action

The mechanism of action of 2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets are subjects of ongoing research, aiming to elucidate the detailed mechanisms underlying its effects .

Comparison with Similar Compounds

Similar Compounds

• 2-Methoxy-N-(piperidin-4-yl)acetamide
• 2-Methoxy-N-(2-piperidin-4-yl-ethyl)-acetamide hydrochloride

Uniqueness

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications, making it a valuable compound for various applications .